![molecular formula C11H16F3NO3 B1287151 1-Boc-3-trifluoromethyl-piperidin-4-one CAS No. 1159983-77-3](/img/structure/B1287151.png)
1-Boc-3-trifluoromethyl-piperidin-4-one
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Description
1-Boc-3-trifluoromethyl-piperidin-4-one is a useful research compound. Its molecular formula is C11H16F3NO3 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis of Novel Compounds
Dendritic Melamine Synthesis : Starting from 4-amino-1-(tert-butoxycarbonyl)piperidine, novel dendritic G-2 melamines were synthesized, incorporating piperidine motifs as key linkers. These dendrimers, containing 4-(n-octyloxy)aniline as a peripheral unit, self-assembled into spherical nano-aggregates, highlighting the compound's role in creating advanced materials with potential applications in nanotechnology and materials science (Sacalis et al., 2019).
Advances in Organic Chemistry
Triazolyl-Substituted 3-Aminopiperidines : The synthesis of orthogonally N-protected 4-(1,2,3-triazol-4-yl)-substituted 3-aminopiperidines was achieved from a piperidine building block, showcasing the compound's utility in combinatorial chemistry for generating new scaffolds with potential pharmaceutical applications (Schramm et al., 2010).
β-Selective C(sp3)-H Arylation : A palladium-catalyzed migrative Negishi coupling method was developed for direct access to 3-aryl-N-Boc-piperidines, demonstrating an efficient strategy for the synthesis of important building blocks in pharmaceutical research (Millet & Baudoin, 2015).
Molecular Structure and Spectroscopy
Spectroscopic Characterization : 1-Benzyl-4-(N-Boc-amino)piperidine was characterized by various spectroscopic techniques, including FT-IR, FT-Raman, UV-Vis, and NMR, to understand its structural features better. This work illustrates the compound's role in advancing spectroscopic analysis and material characterization (Janani et al., 2020).
Catalytic Applications
Remote Functionalization : The compound was used in palladium-catalyzed C5(sp3)-H arylation, highlighting its potential in creating complex molecules through remote functionalization, an important technique in synthetic organic chemistry (Van Steijvoort et al., 2016).
Properties
IUPAC Name |
tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16F3NO3/c1-10(2,3)18-9(17)15-5-4-8(16)7(6-15)11(12,13)14/h7H,4-6H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAKIKPITPDYEAD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=O)C(C1)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16F3NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60610366 |
Source
|
Record name | tert-Butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60610366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1159983-77-3 |
Source
|
Record name | tert-Butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60610366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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